Cas no 792180-52-0 (5-Bromo-2-(piperidin-4-yloxy)pyrimidine)

• Product Name: 5-Bromo-2-(piperidin-4-yloxy)pyrimidine
• CAS No: 792180-52-0
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• MDL: MFCD08460365
• CID: 562434
• PubChem ID: 22591357
• Update Time: 2025-07-23

5-Bromo-2-(piperidin-4-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(piperidin-4-yloxy)pyrimidine
• 5-bromo-2-(4-piperidinyloxy)Pyrimidine
• 5-bromo-2-piperidin-4-yloxypyrimidine
• Pyrimidine,5-bromo-2-(4-piperidinyloxy)-
• 5-bromo-2-(4-piperidyloxy)pyrimidine
• MFCD08460365
• DTXSID40626667
• 792180-52-0
• SB43346
• FT-0720730
• A839621
• CS-0455835
• EN300-1910890
• 5-Bromo-2-(piperidin-4-yloxy)-pyrimidine
• AKOS013187705
• DS-0227
• A1-02698
• 5-Bromo-2-[(piperidin-4-yl)oxy]pyrimidine
• DB-001872

• MDL： MFCD08460365
• Inchi： 1S/C9H12BrN3O/c10-7-5-12-9(13-6-7)14-8-1-3-11-4-2-8/h5-6,8,11H,1-4H2
• InChI Key： BHBAYAHFPQOLRL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CCNCC1

Computed Properties

• Exact Mass: 257.01600
• Monoisotopic Mass: 257.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Boiling Point: 379.5°C at 760 mmHg
• PSA: 47.04000
• LogP: 1.69870

5-Bromo-2-(piperidin-4-yloxy)pyrimidine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Bromo-2-(piperidin-4-yloxy)pyrimidine

5-Bromo-2-(piperidin-4-yloxy)pyrimidine: A Promising Pyrimidine Derivative in Modern Pharmaceutical Research

5-Bromo-2-(piperidin-4-yloxy)pyrimidine, with the chemical identifier CAS No. 792180-52-0, represents a significant advancement in the field of pyrimidine-based compounds. This molecule belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in pharmaceutical research. The unique structural features of 5-Bromo-2-(piperidin-4-yloxy)pyrimidine include a bromine atom at the 5-position and a piperidin-4-yloxy group at the 2-position, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. 5-Bromo-2-(piperidin-4-yloxy)pyrimidine has garnered attention due to its potential to modulate specific biological targets, which could lead to the creation of more effective treatments for various diseases. Researchers are actively investigating the mechanisms by which this compound interacts with cellular pathways, aiming to uncover its full therapeutic potential.

The synthesis of 5-Bromo-2-(piperidin-4-yloxy)pyrimidine involves a series of chemical reactions that yield a compound with unique pharmacological properties. The bromine atom at the 5-position plays a critical role in the compound's reactivity, while the piperidin-4-yloxy group contributes to its solubility and bioavailability. These factors are essential for the compound's efficacy in biological systems and its potential application in drug development.

Current research on 5-Bromo-2-(piperidin-4-yloxy)pyrimidine is focusing on its potential as a lead compound for the development of new drugs. The compound's ability to interact with specific receptors or enzymes has been a key area of interest. For instance, recent studies have suggested that 5-Bromo-2-(piperidin-4-yloxy)pyrimidine may exhibit antitumor activity by targeting specific signaling pathways involved in cancer progression. This makes it a promising candidate for further investigation in the field of oncology.

In the realm of pharmaceutical research, the exploration of pyrimidine derivatives like 5-Bromo-2-(piperidin-4-yloxy)pyrimidine is becoming increasingly important. The compound's structural characteristics allow for the modification of various functional groups, which can enhance its therapeutic potential. Researchers are also examining how the presence of the bromine atom and the piperidin-4-yloxy group influences the compound's biological activity and its ability to interact with target proteins.

One of the most significant aspects of 5-Bromo-2-(piperidin-4-yloxy)pyrimidine is its potential application in the development of targeted therapies. The compound's ability to modulate specific molecular pathways has been a focus of recent studies. For example, in a recent publication, researchers demonstrated that 5-Bromo-2-(piperidin-4-yloxy)pyrimidine could inhibit the activity of certain enzymes associated with cancer cell proliferation, highlighting its potential as a therapeutic agent.

Additionally, the compound's pharmacokinetic properties are being studied to determine its suitability for clinical applications. Factors such as solubility, stability, and bioavailability are critical in the development of new drugs. The piperidin-4-yloxy group in 5-Bromo-2-(piperidin-4-yloxy)pyrimidine is believed to contribute to its improved solubility, which is essential for its effective delivery to target tissues.

Recent advancements in computational chemistry have also facilitated the study of 5-Bromo-2-(piperidin-4-yloxy)pyrimidine. Molecular modeling techniques are being used to predict how the compound interacts with biological targets, which can guide the design of more effective drugs. These computational approaches are helping researchers to understand the compound's potential therapeutic applications and optimize its properties for clinical use.

The exploration of pyrimidine derivatives like 5-Bromo-2-(piperidin-4-yloxy)pyrimidine is part of a broader effort to develop new therapeutic agents. The compound's structural features make it a valuable candidate for further research, and its potential applications in various fields of medicine are being actively investigated. As research in this area continues, the compound may play a significant role in the development of innovative treatments for a wide range of diseases.

Furthermore, the study of 5-Bromo-2-(piperidin-4-yloxy)pyrimidine is contributing to the understanding of how small molecules can interact with complex biological systems. This knowledge is essential for the development of more effective drugs and the advancement of pharmaceutical science. The compound's unique properties make it a valuable subject for further exploration in the quest for new therapeutic solutions.

In conclusion, 5-Bromo-2-(piperidin-4-yloxy)pyrimidine represents a promising advancement in the field of pyrimidine-based compounds. Its structural features and potential therapeutic applications make it a valuable candidate for further research. As scientists continue to explore the properties and applications of this compound, it may play a significant role in the development of new therapeutic agents for various medical conditions.